Cas no 80955-47-1 (6-Methoxy-82,2-dimethylchromene)

80955-47-1 structure
Product name:6-Methoxy-82,2-dimethylchromene
6-Methoxy-82,2-dimethylchromene Chemical and Physical Properties
Names and Identifiers
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- 6-Methoxy-82,2-dimethylchromene
- SCHEMBL8482152
- 6-Methoxy-8<2'-methoxy-4'(3''-methyl-2''-butenyl)phenoxy>2,2-dimethylchromene
- UNII-XL7TMN05LH
- 2H-1-Benzopyran, 6-methoxy-8-(2-methoxy-4-(3-methyl-2-butenyl)phenoxy)-2,2-dimethyl-
- Q27293886
- 6-Methoxy-8-(2-methoxy-4-(3-methyl-2-butenyl)phenoxy)-2,2-dimethyl-2H-1-benzopyran
- XL7TMN05LH
- CHEBI:198082
- 80955-47-1
- 2H-1-Benzopyran, 6-methoxy-8-(2-methoxy-4-(3-methyl-2-buten-1-yl)phenoxy)-2,2-dimethyl-
- 6-methoxy-8-[2-methoxy-4-(3-methylbut-2-enyl)phenoxy]-2,2-dimethylchromene
-
- Inchi: InChI=1S/C24H28O4/c1-16(2)7-8-17-9-10-20(21(13-17)26-6)27-22-15-19(25-5)14-18-11-12-24(3,4)28-23(18)22/h7,9-15H,8H2,1-6H3
- InChI Key: PJKJRKNAGXZAIT-UHFFFAOYSA-N
- SMILES: CC(=CCC1=CC(=C(C=C1)OC2=CC(=CC3=C2OC(C=C3)(C)C)OC)OC)C
Computed Properties
- Exact Mass: 380.19875937g/mol
- Monoisotopic Mass: 380.19875937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 563
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.9Ų
- XLogP3: 6.2
6-Methoxy-82,2-dimethylchromene Related Literature
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Fan Wang,Kai Li,Jingjing Li,Lawrence M. Wolf,Kai Liu,Hongjie Zhang Nanoscale, 2019,11, 16658-16666
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Haipeng Guo,Yuyang Hou,Jun Wang,Lijun Fu,Jun Chen,Huakun Liu,Jiazhao Wang J. Mater. Chem. A, 2017,5, 14673-14681
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Zhaojun Li,Xiaofeng Xu,Wei Zhang,Xiangyi Meng,Zewdneh Genene,Wei Ma,Wendimagegn Mammo,Arkady Yartsev,Mats R. Andersson,René A. J. Janssen,Ergang Wang Energy Environ. Sci., 2017,10, 2212-2221
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Dingqin Hu,Qianguang Yang,Haiyan Chen,Friso Wobben,Vincent M. Le Corre,Ranbir Singh,Tao Liu,Ruijie Ma,Hua Tang,L. Jan Anton Koster,Tainan Duan,He Yan,Zhipeng Kan,Zeyun Xiao,Shirong Lu Energy Environ. Sci., 2020,13, 2134-2141
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Emmanuel E. Nekongo,Pritha Bagchi,Christoph J. Fahrni,Vladimir V. Popik Org. Biomol. Chem., 2012,10, 9214-9218
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Yu Wang,Cheng Niu,Dong-Hua Xie,Da-Ming Du Org. Biomol. Chem., 2021,19, 8572-8577
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Yi Cui,Min Wu,Charity Scott,Jiani Xie RSC Adv., 2016,6, 52642-52645
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Puja Panwar Hazari,Anil Kumar Mishra,Béatrice Vergier RSC Adv., 2015,5, 60161-60171
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